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Compound of Interest

Compound Name: 1,2-Dibromoethylene

Cat. No.: B3427385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, purification, and analysis of pure cis-1,2-dibromoethylene. Given the limited direct

commercial availability of the pure cis isomer, this guide focuses on providing the necessary

technical information for its preparation and characterization in a laboratory setting.

Commercial Availability: A Market Overview
A thorough investigation of the chemical supplier market reveals that cis-1,2-dibromoethylene
is not readily available as a high-purity, off-the-shelf product. The majority of commercial

suppliers offer 1,2-dibromoethylene as a mixture of cis and trans isomers. While some

specialized suppliers may list the cis isomer, its availability and purity should be carefully

verified by requesting a certificate of analysis.

Table 1: Commercial Availability of 1,2-Dibromoethylene
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Supplier Product Name
Purity
Specification

Isomeric Form CAS Number

Sigma-Aldrich

1,2-

Dibromoethylene

, mixture of cis

and trans

98% Mixture 540-49-8

TCI America

1,2-

Dibromoethylene

(cis- and trans-

mixture)

>98.0% (GC) Mixture 540-49-8

Fisher Scientific

1,2-

Dibromoethylene

(cis- and trans-

mixture)

98.0+% (GC) Mixture 540-49-8

LookChem
cis-1,2-

Dibromoethylene
99% cis 590-11-4

Note: The availability of pure cis-1,2-dibromoethylene from suppliers listed on platforms like

LookChem should be independently verified, as direct purchasing links and certificates of

analysis are often not readily available.

Due to the prevalence of the isomeric mixture, researchers requiring the pure cis isomer will

likely need to perform in-house synthesis and purification. The following sections provide

detailed protocols for these procedures.

Synthesis of cis-1,2-Dibromoethylene
The synthesis of cis-1,2-dibromoethylene can be approached through several routes. While

the direct bromination of acetylene predominantly yields the trans isomer, stereoselective

methods have been developed to favor the formation of the cis isomer.

Stereoselective Synthesis from a Terminal Alkyne
A modern approach involves the silver-catalyzed Z-selective dibromination of an alkyne using

N-bromosuccinimide (NBS) as the bromine source.[1]
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Experimental Protocol:

To a solution of the terminal alkyne (1 equivalent) in a suitable solvent (e.g.,

dichloromethane), add a catalytic amount of a silver salt (e.g., silver

trifluoromethanesulfonate, AgOTf) and methanesulfonic acid (CH₃SO₃H).

Cool the reaction mixture to the desired temperature (e.g., 0 °C).

Slowly add N-bromosuccinimide (2 equivalents) portion-wise to the reaction mixture.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

thiosulfate.

Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by fractional distillation or preparative gas chromatography to isolate

the pure cis-1,2-dibromoethylene.

Synthesis via Debromination of 1,1,2,2-
Tetrabromoethane
An alternative method involves the debromination of 1,1,2,2-tetrabromoethane. This reaction

can be influenced by the choice of reagents and reaction conditions to favor the formation of

the cis isomer.

Experimental Protocol:

In a round-bottom flask, dissolve 1,1,2,2-tetrabromoethane in a suitable solvent (e.g.,

ethanol).

Add a reducing agent, such as zinc dust or sodium iodide, to the solution.

Heat the reaction mixture under reflux and monitor its progress.
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After the reaction is complete, cool the mixture and filter to remove any solids.

Remove the solvent by distillation.

The resulting crude product will be a mixture of cis- and trans-1,2-dibromoethylene, which

can then be separated by fractional distillation.

Purification of cis-1,2-Dibromoethylene
The separation of the cis and trans isomers of 1,2-dibromoethylene is crucial to obtain the

pure cis form. Fractional distillation is the most common method for this separation on a

laboratory scale.

Fractional Distillation
The boiling points of cis-1,2-dibromoethylene (~112.5 °C) and trans-1,2-dibromoethylene
(~108 °C) are sufficiently different to allow for separation by fractional distillation.

Experimental Protocol:

Set up a fractional distillation apparatus with a high-efficiency fractionating column (e.g., a

Vigreux or packed column).

Charge the distillation flask with the mixture of cis- and trans-1,2-dibromoethylene.

Heat the flask gently and evenly.

Carefully collect the fractions as the distillate comes over. The lower-boiling trans isomer will

distill first.

Monitor the temperature at the head of the column. A plateau in the temperature indicates

the distillation of a pure component.

Collect the fraction corresponding to the boiling point of cis-1,2-dibromoethylene.

Analyze the collected fractions by GC or NMR to determine the isomeric purity.

Analytical Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3427385?utm_src=pdf-body
https://www.benchchem.com/product/b3427385?utm_src=pdf-body
https://www.benchchem.com/product/b3427385?utm_src=pdf-body
https://www.benchchem.com/product/b3427385?utm_src=pdf-body
https://www.benchchem.com/product/b3427385?utm_src=pdf-body
https://www.benchchem.com/product/b3427385?utm_src=pdf-body
https://www.benchchem.com/product/b3427385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurate determination of the purity and isomeric ratio of 1,2-dibromoethylene is essential.

Gas chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy are the

primary analytical techniques for this purpose.

Gas Chromatography (GC)
Experimental Protocol (GC-FID):

Instrument: Gas chromatograph with a Flame Ionization Detector (FID).

Column: A polar capillary column (e.g., DB-WAX or equivalent) is recommended for good

separation of the isomers.

Injector Temperature: 250 °C.

Detector Temperature: 280 °C.

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 150 °C at 10

°C/min.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection Volume: 1 µL.

Data Analysis: The relative amounts of the cis and trans isomers can be determined by the

integration of the peak areas in the chromatogram. The trans isomer, being less polar, is

expected to have a shorter retention time.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy:

Solvent: Chloroform-d (CDCl₃).

Reference: Tetramethylsilane (TMS) at 0 ppm.

cis-1,2-Dibromoethylene: A singlet is observed for the two equivalent vinyl protons. The

chemical shift is typically around δ 6.45 ppm.
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trans-1,2-Dibromoethylene: A singlet is also observed for the two equivalent vinyl protons,

but at a slightly different chemical shift, typically around δ 6.75 ppm.

¹³C NMR Spectroscopy:

Solvent: Chloroform-d (CDCl₃).

cis-1,2-Dibromoethylene: A single peak for the two equivalent olefinic carbons is expected

around δ 117 ppm.

trans-1,2-Dibromoethylene: A single peak for the two equivalent olefinic carbons is

expected around δ 119 ppm.

Table 2: NMR Data for 1,2-Dibromoethylene Isomers

Isomer
¹H NMR Chemical Shift
(ppm)

¹³C NMR Chemical Shift
(ppm)

cis ~6.45 ~117

trans ~6.75 ~119

Logical Workflow and Visualizations
The process of obtaining and verifying pure cis-1,2-dibromoethylene can be summarized in

the following workflow.
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Caption: Workflow for sourcing and verifying pure cis-1,2-dibromoethylene.
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This guide provides the essential technical information for researchers to obtain and

characterize pure cis-1,2-dibromoethylene. By following the outlined synthesis, purification,

and analytical protocols, scientists can confidently prepare this important chemical for their

research and development needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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